![molecular formula C35H51N7O26P2-4 B1261497 UDP-N-acetyl-alpha-D-muramoyl-L-alanyl-D-gamma-glutamyl-meso-2,6-diaminoheptanedioate(4-)](/img/structure/B1261497.png)
UDP-N-acetyl-alpha-D-muramoyl-L-alanyl-D-gamma-glutamyl-meso-2,6-diaminoheptanedioate(4-)
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Overview
Description
UDP-N-acetyl-alpha-D-muramoyl-L-alanyl-D-gamma-glutamyl-meso-2,6-diaminoheptanedioate(4-) is a UDP-N-acetylmuramoyl-L-alanyl-D-gamma-glutamyl-meso-2,6-diaminoheptanedioate(4-) in which the muramoyl moiety has alpha-configuratijon at its anomeric centre; major species at pH 7.3
Scientific Research Applications
Crystal Structure and Enzymatic Mechanism
- The crystal structure of UDP-N-acetylmuramoyl-l-alanyl-d-glutamate:meso-diaminopimelate ligase, a key enzyme in bacterial cell-wall peptidoglycan biosynthesis, was solved, revealing insights into the enzymatic mechanism and active site binding (Gordon et al., 2001).
Gene Identification and Recycling Role
- The mpl gene encoding UDP-N-acetylmuramate:L-alanyl-gamma-D-glutamyl-meso-diaminopimelate ligase was identified, playing a significant role in recycling cell wall peptidoglycan in Escherichia coli (Mengin-Lecreulx et al., 1996).
Biochemical Characterization and Physiological Properties
- The Mpl enzyme from Escherichia coli was biochemically characterized, revealing its role in the recycling of peptidoglycan components and its broad substrate specificity, indicating its potential as a target for antibacterial compounds (Hervé et al., 2007).
Drug Target Potential Against Infections
- A study on Acinetobacter baumannii highlighted the potential of UDP-N-acetylmuramoyl-L-alanyl-d-glutamate-2,6-diaminopimelate ligase (MurE) as a drug target against nosocomial infections, emphasizing its non-homologous nature to mammals (Amera et al., 2019).
Specificity of Enzymatic Activity
- A study investigating the specificity of the enzyme highlighted the necessity of synthesizing molecules similar to the natural substrate for efficient competitive inhibition (Abo-Ghalia et al., 1985).
Inhibitor Design and Antibiotic Development
- Phosphinate inhibitors of the D-glutamic acid-adding enzyme were synthesized and evaluated, offering insights into the design of potential antibiotics targeting bacterial peptidoglycan biosynthesis (Tanner et al., 1996).
Synthesis of Park’s Nucleotide
- A chemoenzymatic synthesis of Park’s nucleotide was reported, demonstrating the efficiency of synthesizing UDP-MurNAc via minimal protecting strategies and one-pot amino acid ligation reactions (Kurosu et al., 2007).
Properties
Molecular Formula |
C35H51N7O26P2-4 |
---|---|
Molecular Weight |
1047.8 g/mol |
IUPAC Name |
(2S,6R)-2-[[(4R)-4-[[(2S)-2-[[(2R)-2-[(2R,3R,4R,5S,6R)-3-acetamido-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoyl]amino]-4-carboxylatobutanoyl]amino]-6-azaniumylheptanedioate |
InChI |
InChI=1S/C35H55N7O26P2/c1-13(28(50)40-18(33(56)57)7-8-21(45)39-17(32(54)55)6-4-5-16(36)31(52)53)37-29(51)14(2)64-27-23(38-15(3)44)34(66-19(11-43)25(27)48)67-70(61,62)68-69(59,60)63-12-20-24(47)26(49)30(65-20)42-10-9-22(46)41-35(42)58/h9-10,13-14,16-20,23-27,30,34,43,47-49H,4-8,11-12,36H2,1-3H3,(H,37,51)(H,38,44)(H,39,45)(H,40,50)(H,52,53)(H,54,55)(H,56,57)(H,59,60)(H,61,62)(H,41,46,58)/p-4/t13-,14+,16+,17-,18+,19+,20+,23+,24+,25+,26+,27+,30+,34+/m0/s1 |
InChI Key |
QUHLBZKCGUXHGP-BHBBPGSKSA-J |
Isomeric SMILES |
C[C@@H](C(=O)N[C@H](CCC(=O)N[C@@H](CCC[C@H](C(=O)[O-])[NH3+])C(=O)[O-])C(=O)[O-])NC(=O)[C@@H](C)O[C@@H]1[C@H]([C@H](O[C@@H]([C@H]1O)CO)OP(=O)([O-])OP(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=O)NC3=O)O)O)NC(=O)C |
Canonical SMILES |
CC(C(=O)NC(CCC(=O)NC(CCCC(C(=O)[O-])[NH3+])C(=O)[O-])C(=O)[O-])NC(=O)C(C)OC1C(C(OC(C1O)CO)OP(=O)([O-])OP(=O)([O-])OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)NC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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